4-fluoro-N-(4-methoxyphenyl)benzamide
Overview
Description
4-Fluoro-N-(4-methoxyphenyl)benzamide is a chemical compound with the molecular formula C14H12FNO2 . It has an average mass of 245.249 Da and a monoisotopic mass of 245.085205 Da .
Synthesis Analysis
The synthesis of benzamides, such as 4-fluoro-N-(4-methoxyphenyl)benzamide, can be achieved through direct condensation of carboxylic acids and amines . This reaction can be performed under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth .Molecular Structure Analysis
The molecular structure of 4-fluoro-N-(4-methoxyphenyl)benzamide consists of a benzamide core with a fluorine atom at the 4-position and a methoxyphenyl group attached to the nitrogen atom .Physical And Chemical Properties Analysis
4-fluoro-N-(4-methoxyphenyl)benzamide has a molecular formula of C14H12FNO2 . It has an average mass of 245.249 Da and a monoisotopic mass of 245.085205 Da .Scientific Research Applications
Alzheimer's Disease Research
4-fluoro-N-(4-methoxyphenyl)benzamide, as a molecular imaging probe, plays a significant role in Alzheimer's disease research. Kepe et al. (2006) utilized a derivative of this compound in positron emission tomography (PET) to quantify serotonin 1A (5-HT(1A)) receptor densities in the brains of Alzheimer's patients. Their findings indicate significant decreases in receptor densities, correlating with the severity of clinical symptoms and neuropathological loads (Kepe et al., 2006).
Radiotracer Development for CB1 Cannabinoid Receptors
The compound has also been explored in the context of cannabinoid receptors. Katoch-Rouse and Horti (2003) synthesized a radiolabeled compound for studying CB1 cannabinoid receptors in the animal brain using PET. Their research demonstrates the potential of such compounds in neurological imaging and drug discovery (Katoch-Rouse & Horti, 2003).
Synthesis of Heterocyclic Derivatives
Pancrazzi et al. (2017) reported the synthesis of a derivative of 4-fluoro-N-(4-methoxyphenyl)benzamide, which was characterized for its potential in the development of new heterocyclic compounds. Such compounds have applications in various fields of chemistry and pharmaceuticals (Pancrazzi et al., 2017).
Analysis of 5-HT Receptor Antagonists
Zheng et al. (2013) developed a method for determining 5-HT receptor antagonists in rat plasma and brain samples, using a derivative of 4-fluoro-N-(4-methoxyphenyl)benzamide. This highlights its importance in pharmacokinetic studies and drug development processes (Zheng et al., 2013).
Crystal Structure Analysis
Dey et al. (2021) conducted crystal structure analysis of a derivative of 4-fluoro-N-(4-methoxyphenyl)benzamide, emphasizing the role of hydrogen bonds and weak intermolecular interactions in the crystal packing of such compounds. This research is crucial for understanding the structural properties of pharmaceutical compounds (Dey et al., 2021).
Vibrational Spectroscopic Studies
Ushakumari et al. (2008) investigated the vibrational properties of a derivative of 4-fluoro-N-(4-methoxyphenyl)benzamide using spectroscopic techniques, contributing to our understanding of the molecular structure and dynamics of such compounds (Ushakumari et al., 2008).
Safety and Hazards
Safety data sheets suggest that in case of exposure, move the victim into fresh air and avoid breathing mist, gas, or vapors . Contact with skin and eyes should be avoided, and contaminated clothing should be removed immediately . In case of ingestion, rinse mouth with water and do not induce vomiting . Always consult a doctor in case of exposure .
properties
IUPAC Name |
4-fluoro-N-(4-methoxyphenyl)benzamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12FNO2/c1-18-13-8-6-12(7-9-13)16-14(17)10-2-4-11(15)5-3-10/h2-9H,1H3,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUEQLTHFAHLSAQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12FNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70336287 | |
Record name | 4-fluoro-N-(4-methoxyphenyl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70336287 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-fluoro-N-(4-methoxyphenyl)benzamide | |
CAS RN |
33489-70-2 | |
Record name | 4-Fluoro-N-(4-methoxyphenyl)benzamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=33489-70-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-fluoro-N-(4-methoxyphenyl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70336287 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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